Cas no 53336-84-8 (Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl-)

• Product Name: Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl-
• CAS No: 53336-84-8
• MF: C₆H₁₀N₄O₃S₂
• MW: 250.298597812653
• CID: 357540
• PubChem ID: 20475140
• Update Time: 2025-04-19

Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl-
• 2-methyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide
• N-[5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide
• CHEMBL1288807
• 5-(2-methyl-propylamido)-2-sulfamoyl-1,3,4-thiadiazole
• SCHEMBL11049891
• VFM
• 53336-84-8
• DTXSID30607703
• BDBM50331835

• Inchi： 1S/C6H10N4O3S2/c1-3(2)4(11)8-5-9-10-6(14-5)15(7,12)13/h3H,1-2H3,(H2,7,12,13)(H,8,9,11)
• InChI Key： DVZGQBMHOJKRPI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C(C)C)=O)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 250.0196
• Monoisotopic Mass: 250.01943254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 115.04